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Compound of Interest

Methyl 4,4-
Compound Name:

difluorocyclohexanecarboxylate

Cat. No.: B040341

An In-depth Technical Guide on Methyl 4,4-difluorocyclohexanecarboxylate

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of Methyl 4,4-difluorocyclohexanecarboxylate, tailored for
researchers, scientists, and professionals in drug development.

Molecular Structure and Identifiers

Methyl 4,4-difluorocyclohexanecarboxylate (CAS: 121629-14-9) is a fluorinated derivative of
a cyclohexane compound.[1][2][3] It is characterized by a cyclohexane ring with two fluorine
atoms attached to the fourth carbon and a methyl ester group.[1] This structure is a valuable
building block in medicinal chemistry, as the inclusion of fluorine atoms can significantly
enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.

[1]

The key identifiers and structural information for Methyl 4,4-difluorocyclohexanecarboxylate
are summarized in the table below.
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Identifier Value

IUPAC Name methyl 4,4-difluorocyclohexane-1-carboxylate

CAS Number 121629-14-9

Molecular Formula CsH12F202

Molecular Weight 178.18 g/mol [1][3]

Canonical SMILES COC(=0O)C1CCC(CC1)(F)F[2][4]

nChi INChl=1S/C8H12F202/c1-12-7(11)6-2-4-
8(9,10)5-3-6/h6H,2-5H2,1H3[4][5]

InChlKey XHYGYNWRARNCHL-UHFFFAOQYSA-N[4][5]

Physicochemical and Spectroscopic Data

The physical and chemical properties of Methyl 4,4-difluorocyclohexanecarboxylate are
crucial for its application in synthesis and drug design.

hvsical and Chemical :

Property Value

Appearance Liquid[5]

Boiling Point 181.8 - 182 °C at 760 mmHg[2][3]
Density 1.13 g/cm3[2][3]

Flash Point 62.4 °C[2]

Vapor Pressure 0.836 mmHg at 25°C[2]

LogP 1.98490[2]

Spectroscopic Data

While detailed experimental spectra (NMR, IR) for Methyl 4,4-
difluorocyclohexanecarboxylate are not widely published, predicted mass spectrometry data
provides insight into its behavior in mass analysis.
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Table of Predicted Collision Cross Section (CCS) Values[4]

Adduct m/z Predicted CCS (A?)
[M+H]* 179.08782 134.9
[M+Na]* 201.06976 141.6
[M-H]- 177.07326 135.6
[M+NHa]* 196.11436 156.8
[M+K]* 217.04370 141.0

Note: For reference, the *H NMR spectrum of the precursor, 4,4-Difluorocyclohexanecarboxylic
acid, in DMSO-d6 shows signals at 6 12.28 (s, 1H), 2.40 (m, 1H), 2.02-1.75 (m, 6H), and 1.59
(m, 2H).[6][7]

Experimental Protocols

The synthesis of Methyl 4,4-difluorocyclohexanecarboxylate is typically achieved through
the esterification of its corresponding carboxylic acid. The synthesis of this precursor is also a
critical step.

Synthesis of Precursor: 4,4-
Difluorocyclohexanecarboxylic Acid

A common method for synthesizing the carboxylic acid precursor is through the hydrolysis of its
ethyl ester.[6][7]

Protocol: Hydrolysis of Ethyl 4,4-difluorocyclohexanecarboxylate[6][7]

o Dissolve Ethyl 4,4-difluorocyclohexanecarboxylate (1 equivalent) in a mixture of
Tetrahydrofuran (THF) and water.

e Add lithium hydroxide monohydrate (5 equivalents) to the solution.

« Stir the reaction mixture vigorously at room temperature overnight.
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e Upon completion, dilute the mixture with ethyl acetate (EtOAc).
¢ Adjust the pH of the aqueous layer to 4 using 1 M HCI.

o Separate the organic and aqueous layers.

o Extract the aqueous layer with additional EtOAc.

o Combine all organic phases, wash with brine, and dry over anhydrous magnesium sulfate
(MgSOa).

» Concentrate the solution under reduced pressure to yield 4,4-Difluorocyclohexanecarboxylic
acid as a white solid.

Synthesis of Methyl 4,4-difluorocyclohexanecarboxylate

The target compound is synthesized via Fischer esterification of the carboxylic acid precursor.
Protocol: Fischer Esterification[2]

e Suspend 4,4-Difluorocyclohexanecarboxylic acid (1 equivalent) in methanol.

e Cool the mixture to 0 °C in an ice bath.

e Add a catalytic amount of sulfuric acid dropwise.

» Allow the reaction to warm to room temperature and then heat to 70 °C.

 Stir the reaction for 16 hours.

 After cooling, remove the methanol under reduced pressure.

» Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with a
saturated sodium bicarbonate solution, followed by brine.

o Dry the organic layer over a drying agent (e.g., Na2S0a), filter, and concentrate in vacuo to
obtain Methyl 4,4-difluorocyclohexanecarboxylate.
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Visualization of Synthesis and Molecular Identity

The following diagrams illustrate the experimental workflow and the logical relationships of the
compound's identifiers.

Caption: Synthesis workflow for Methyl 4,4-difluorocyclohexanecarboxylate.

Caption: Key molecular identifiers for Methyl 4,4-difluorocyclohexanecarboxylate.

Applications in Drug Discovery

Methyl 4,4-difluorocyclohexanecarboxylate serves as a crucial intermediate in organic
synthesis and medicinal chemistry.[1] Its fluorinated structure is particularly advantageous in
drug design.

e Synthetic Intermediate: It is widely used in the synthesis of more complex molecules, notably
in the development of spirocyclic proline derivatives, which are valuable scaffolds in modern
drug discovery.[1]

o Pharmaceutical Scaffolding: The difluorocyclohexane motif can improve the pharmacological
profile of drug candidates. The introduction of fluorine can enhance metabolic stability,
modulate lipophilicity (pKa), and increase binding affinity to target proteins.[1]

o Therapeutic Potential: Research suggests its utility as an intermediate for compounds
targeting specific biological pathways. It has been highlighted for its potential in developing
novel anti-inflammatory and anti-cancer agents.[1] The precursor, 4,4-
difluorocyclohexanecarboxylic acid, has been used in the synthesis of macrolide antibiotics.

[7181°]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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